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Compound of Interest

Compound Name: 3-(2-Ethylphenyl)azetidine

Cat. No.: B15278390

A comprehensive review of existing scientific literature reveals a notable absence of specific in
vitro and in vivo studies for the compound "3-(2-Ethylphenyl)azetidine." While the broader
class of azetidine derivatives has been the subject of extensive research for various
therapeutic applications, data pertaining to this specific molecule, with an ethylphenyl group at
the 3-position of the azetidine ring, is not currently available in published scientific literature.

Our investigation included searches for pharmacological, pharmacokinetic, and mechanistic
studies. However, these searches did not yield any specific experimental data, such as IC50
values, efficacy in animal models, or defined signaling pathways for "3-(2-
Ethylphenyl)azetidine."

The scientific community has actively explored other substituted azetidine compounds,
demonstrating their potential in diverse areas:

» Antagonism of G-protein coupled receptors: Certain azetidine derivatives have been
investigated as antagonists for receptors like the free fatty acid receptor 2 (FFA2), with
potential applications in metabolic disorders.[1]

o Anticancer Activity: Researchers have synthesized and evaluated various azetidin-2-one
analogues as antiproliferative agents, with some showing potent activity against cancer cell
lines by targeting tubulin polymerization.[2][3]
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» Antimicrobial and Antiviral Properties: The azetidine scaffold has been utilized in the
development of novel antibacterial, antifungal, and antiviral agents.[4][5][6][7]

o Central Nervous System (CNS) Applications: The unique structural properties of azetidines
have made them attractive scaffolds for the design of CNS-focused compound libraries.[8]

o Antioxidant Potential: Some azetidine derivatives have been synthesized and studied for
their antioxidant capabilities.[9]

While these studies highlight the versatility of the azetidine core in medicinal chemistry, they do
not provide direct or indirect data on the biological activity of "3-(2-Ethylphenyl)azetidine."

Conclusion:

Due to the lack of available in vitro and in vivo data for "3-(2-Ethylphenyl)azetidine," a direct
comparison guide with supporting experimental data, detailed protocols, and visualizations of
its specific biological effects cannot be constructed at this time. Further research is required to
elucidate the pharmacological profile of this particular compound. Researchers and drug
development professionals interested in this molecule would need to initiate foundational in
vitro screening and subsequent in vivo evaluation to determine its potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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